![molecular formula C8H12Cl2N2O2 B3082881 2,3-Dihydro-1,4-benzodioxine-5,6-diamine dihydrochloride CAS No. 1134748-40-5](/img/structure/B3082881.png)
2,3-Dihydro-1,4-benzodioxine-5,6-diamine dihydrochloride
Overview
Description
2,3-Dihydro-1,4-benzodioxine-5,6-diamine dihydrochloride is a chemical compound with the molecular formula C8H10N2O2.2ClH . It is a derivative of 1,4-Benzodioxin .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H10N2O2.2ClH/c9-5-1-2-6-8(7(5)10)12-4-3-11-6;;/h1-2H,3-4,9-10H2;2*1H . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
The molecular weight of this compound is 239.1 . More detailed physical and chemical properties were not available in the sources I found.Scientific Research Applications
Synthetic Aspects in Benzodiazepines Synthesis
2,3-Dihydro-1,4-benzodioxine-5,6-diamine dihydrochloride plays a role in the synthesis of benzodiazepines, a class of seven-membered heterocyclic compounds with two nitrogen atoms at different positions. These compounds are pivotal in the pharmaceutical industry for their biological activities, including anticonvulsion, anti-anxiety, and sedative effects. Researchers have developed broad, valuable approaches for synthesizing 1,4- and 1,5-benzodiazepines using o-phenylenediamine as a precursor. This review encapsulates the systematic synthetic strategies of these benzodiazepines, emphasizing their importance in medicinal chemistry and organic synthesis (Teli, Teli, Soni, Sahiba, & Agarwal, 2023).
Role in Heterocyclic Chemistry
The compound is involved in the development of heterocyclic chemistry, particularly in the synthesis of 2,3-benzodiazepine-related compounds. This area of research is crucial for discovering new medicines that could address diseases without current remedies, such as certain cancer types. The exploration of antibacterial compounds is also significant due to the spread of multiresistant pathogens. This review summarizes the literature on 2,3-benzodiazepine analogues, highlighting their significance in medicinal chemistry (Földesi, Volk, & Milen, 2018).
Exploration in Organic Synthesis
In the domain of organic synthesis, this compound contributes to the preparation and chemical transformations of 1,2-oxazines and 1,2-benzoxazines. These compounds can be synthesized through the dehydration of 5,6-dihydro-6-hydroxy-4H-1,2-oxazines, which in turn are obtained from the cyclization of certain precursors by heating with urea. The synthesis of oxazines and their use as chiral synthons, alongside their general reactions, underline the compound's utility in organic chemistry (Sainsbury, 1991).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2,3-dihydro-1,4-benzodioxine-5,6-diamine;dihydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2.2ClH/c9-5-1-2-6-8(7(5)10)12-4-3-11-6;;/h1-2H,3-4,9-10H2;2*1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHMMWSNRPLHJKK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2N)N.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.